Cas no 1862507-17-2 (Acetic acid 3-fluoro-4-methyl-phenyl ester)

• Product Name: Acetic acid 3-fluoro-4-methyl-phenyl ester
• CAS No: 1862507-17-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5526998
• PubChem ID: 20604968
• Update Time: 2025-05-26

Acetic acid 3-fluoro-4-methyl-phenyl ester Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID 3-FLUORO-4-METHYL-PHENYL ESTER
• Acetic acid 3-fluoro-4-methyl-phenyl ester

• Inchi： 1S/C9H9FO2/c1-6-3-4-8(5-9(6)10)12-7(2)11/h3-5H,1-2H3
• InChI Key： GXQCLFMLNUDFHF-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC=C(C)C(F)=C1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on Acetic acid 3-fluoro-4-methyl-phenyl ester

Acetic Acid 3-Fluoro-4-Methyl-Phenyl Ester: A Comprehensive Overview

Acetic acid 3-fluoro-4-methyl-phenyl ester, identified by the CAS number 1862507-17-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor in various chemical reactions. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities.

The molecular structure of acetic acid 3-fluoro-4-methyl-phenyl ester consists of a phenyl ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position, connected via an ester linkage to an acetic acid moiety. This arrangement imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical transformations. The fluorine substituent introduces electron-withdrawing effects, which can influence reactivity in both organic and biochemical contexts.

Recent studies have explored the synthesis of acetic acid 3-fluoro-4-methyl-phenyl ester through efficient routes, including nucleophilic acyl substitution and esterification reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic systems and solvent-free methodologies. These advancements underscore the compound's feasibility for large-scale production, particularly in industries requiring high-purity intermediates.

In terms of applications, acetic acid 3-fluoro-4-methyl-phenyl ester has shown promise as a building block in pharmaceutical chemistry. Its ability to participate in nucleophilic substitutions and condensation reactions makes it valuable for constructing complex molecular frameworks. For instance, it has been employed as an intermediate in the synthesis of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Beyond pharmaceuticals, this compound has also found utility in materials science. Its incorporation into polymer systems has been investigated for enhancing mechanical properties and thermal stability. Recent research highlights its role as a monomer in the synthesis of advanced polymers with tailored functionalities, opening avenues for applications in electronics, packaging, and biomedical devices.

The environmental impact of acetic acid 3-fluoro-4-methyl-phenyl ester has also come under scrutiny. Studies on its biodegradation pathways reveal that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the ester bond. This understanding is crucial for assessing its ecological footprint and guiding sustainable practices in its production and use.

In conclusion, acetic acid 3-fluoro-4-methyl-phenyl ester, with its unique chemical attributes and diverse applications, continues to be a focal point in contemporary research. As scientific exploration advances, this compound is poised to contribute significantly to both academic discoveries and industrial innovations.